Cas no 1798490-27-3 (1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea)

• Product Name: 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea
• CAS No: 1798490-27-3
• CID: 5375456
• Update Time: 2025-06-13

1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-(2-imidazo[1,2-b]pyrazol-1-ylethyl)urea
• 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea

• Inchi： 1S/C14H15FN5O/c15-11-3-1-2-4-12(11)18-14(21)16-7-8-19-9-10-20-13(19)5-6-17-20/h1-6,9-10,17H,7-8H2,(H2,16,18,21)
• InChI Key： YHECGZDGRQWBPW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NCCN1=C2C=CNN2C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea

Recent Advances in the Study of 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea (CAS: 1798490-27-3)

The compound 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea (CAS: 1798490-27-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the unique structural features of 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea, which contribute to its selective binding affinity for specific biological targets. The compound's pyrazolo[1,5-a]imidazole moiety is particularly noteworthy, as it has been implicated in modulating key signaling pathways involved in inflammation and cancer progression. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's binding interactions at the molecular level.

In vitro and in vivo studies have demonstrated promising results for 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea as a potential inhibitor of protein kinases involved in disease pathogenesis. Notably, the compound has shown selective inhibition of certain kinase isoforms while exhibiting minimal off-target effects, a critical factor for its development as a therapeutic agent. Pharmacokinetic studies in animal models have further revealed favorable absorption and distribution profiles, with good oral bioavailability.

The synthetic route for 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea has been optimized in recent work, with improvements in yield and purity. Researchers have developed novel catalytic systems that enable more efficient construction of the pyrazolo[1,5-a]imidazole core, addressing previous challenges in the compound's large-scale production. These advancements are crucial for facilitating further preclinical evaluation and potential clinical translation.

Current research efforts are focusing on expanding the therapeutic applications of 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea beyond its initial indications. Recent findings suggest potential utility in neurodegenerative disorders, where the compound's ability to modulate neuroinflammatory pathways may offer neuroprotective effects. Additionally, structure-activity relationship (SAR) studies are underway to develop analogs with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-fluorophenyl)-3-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)urea. Ongoing research is addressing issues related to metabolic stability and potential drug-drug interactions. The scientific community anticipates that continued investigation of this compound will yield important insights into its therapeutic potential and mechanism of action, potentially leading to novel treatment options for various diseases.